![molecular formula C20H18ClNO4 B249576 4-[({[5-(3-Chloro-4-methoxyphenyl)furan-2-yl]methyl}amino)methyl]benzoic acid](/img/structure/B249576.png)
4-[({[5-(3-Chloro-4-methoxyphenyl)furan-2-yl]methyl}amino)methyl]benzoic acid
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Overview
Description
4-[({[5-(3-Chloro-4-methoxyphenyl)furan-2-yl]methyl}amino)methyl]benzoic acid, also known as CMF-019, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CMF-019 is a small molecule inhibitor that targets the protein tyrosine phosphatase 1B (PTP1B), which is a key regulator of insulin signaling and glucose homeostasis.
Scientific Research Applications
4-[({[5-(3-Chloro-4-methoxyphenyl)furan-2-yl]methyl}amino)methyl]benzoic acid has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes and obesity. PTP1B is a negative regulator of insulin signaling, and its inhibition by this compound has been shown to improve insulin sensitivity and glucose homeostasis in animal models of diabetes and obesity. This compound has also been shown to reduce body weight and adiposity in obese mice, suggesting that it may have potential as an anti-obesity agent.
Mechanism of Action
The mechanism of action of 4-[({[5-(3-Chloro-4-methoxyphenyl)furan-2-yl]methyl}amino)methyl]benzoic acid involves the inhibition of PTP1B, which is a negative regulator of insulin signaling. PTP1B dephosphorylates the insulin receptor and its substrates, leading to the attenuation of insulin signaling. By inhibiting PTP1B, this compound enhances insulin signaling and improves glucose homeostasis.
Biochemical and Physiological Effects:
This compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes and obesity. It has also been shown to reduce body weight and adiposity in obese mice. In addition, this compound has been shown to improve lipid metabolism and reduce inflammation in animal models of metabolic disease.
Advantages and Limitations for Lab Experiments
One advantage of 4-[({[5-(3-Chloro-4-methoxyphenyl)furan-2-yl]methyl}amino)methyl]benzoic acid is its specificity for PTP1B, which makes it a valuable tool for studying the role of PTP1B in insulin signaling and glucose homeostasis. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for the study of 4-[({[5-(3-Chloro-4-methoxyphenyl)furan-2-yl]methyl}amino)methyl]benzoic acid. One direction is to explore its potential as an anti-obesity agent in human clinical trials. Another direction is to investigate its potential as a treatment for other metabolic disorders, such as non-alcoholic fatty liver disease and cardiovascular disease. Finally, there is a need for further research into the pharmacokinetics and pharmacodynamics of this compound, as well as its potential side effects and toxicity.
Synthesis Methods
4-[({[5-(3-Chloro-4-methoxyphenyl)furan-2-yl]methyl}amino)methyl]benzoic acid was synthesized by a team of researchers led by Dr. Jian Jin at Mount Sinai School of Medicine. The synthesis involved a series of chemical reactions, starting with the conversion of 3-chloro-4-methoxybenzaldehyde to 5-(3-chloro-4-methoxyphenyl)furan-2-carbaldehyde. This intermediate was then reacted with methylamine to form the corresponding imine, which was reduced to the corresponding amine using sodium borohydride. The final step involved the coupling of the amine with 4-carboxybenzaldehyde to form this compound.
properties
Molecular Formula |
C20H18ClNO4 |
---|---|
Molecular Weight |
371.8 g/mol |
IUPAC Name |
4-[[[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methylamino]methyl]benzoic acid |
InChI |
InChI=1S/C20H18ClNO4/c1-25-19-8-6-15(10-17(19)21)18-9-7-16(26-18)12-22-11-13-2-4-14(5-3-13)20(23)24/h2-10,22H,11-12H2,1H3,(H,23,24) |
InChI Key |
HOQFEMLIYDXWBQ-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C2=CC=C(O2)CNCC3=CC=C(C=C3)C(=O)O)Cl |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC=C(O2)C[NH2+]CC3=CC=C(C=C3)C(=O)[O-])Cl |
Origin of Product |
United States |
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